6-Bromo-1,3-dioxaindane-4-carbonitrile

• IUPAC Name: 6-bromo-1,3-benzodioxole-4-carbonitrile
• InChI: InChI=1S/C8H4BrNO2/c9-6-1-5(3-10)8-7(2-6)11-4-12-8/h1-2H,4H2
• InChI Key: YUOLLAIJCMQZTC-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=CC(=CC(=C2O1)C#N)Br
• Molecular Formula: C8H4BrNO2
• Molecular Weight: 226.03 g/mol

Description

6-Bromo-1,3-dioxaindane-4-carbonitrile (IUPAC name: 6-bromo-1,3-benzodioxole-4-carbonitrile; CAS: 1897295-11-2) is a heterocyclic compound featuring a benzodioxole core fused with a benzene ring. Key structural elements include a bromine atom at position 6, a cyano (-C≡N) group at position 4, and a 1,3-dioxole oxygen bridge .

Preparation Methods

The synthesis of 6-Bromo-1,3-dioxaindane-4-carbonitrile typically involves the bromination of 1,3-dioxaindane-4-carbonitrile. The reaction is carried out under controlled conditions using bromine or a bromine-containing reagent. The reaction conditions, such as temperature and solvent, are optimized to achieve high yield and purity . Industrial production methods may involve large-scale bromination processes with stringent quality control measures to ensure consistency and safety.

Chemical Reactions Analysis

6-Bromo-1,3-dioxaindane-4-carbonitrile undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Cyclization Reactions: The dioxole ring can participate in cyclization reactions to form more complex structures.

Common reagents used in these reactions include bases, acids, and transition metal catalysts. The major products formed depend on the specific reaction pathway and conditions employed.

Scientific Research Applications

6-Bromo-1,3-dioxaindane-4-carbonitrile has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a drug candidate for various diseases.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 6-Bromo-1,3-dioxaindane-4-carbonitrile depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to modulation of biochemical pathways. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Table 1: Structural Comparison of Brominated Heterocycles with Cyano Groups

Compound Name	Core Structure	Substituents	Key Features
6-Bromo-1,3-dioxaindane-4-carbonitrile	Benzodioxole	Br (C6), -CN (C4)	Electron-withdrawing cyano enhances reactivity; dioxole oxygen increases polarity
4-Bromo-3-iodo-1H-indazole-6-carbonitrile	Indazole	Br (C4), I (C3), -CN (C6)	Dual halogens (Br, I) increase steric bulk; indazole core enables hydrogen bonding
4-Bromo-3-chloro-1H-indazole-6-carbonitrile	Indazole	Br (C4), Cl (C3), -CN (C6)	Smaller Cl vs. I improves solubility; halogenated indazole used in medicinal chemistry
2,3-Dihydro-1-oxo-1H-indene-4-carbonitrile	Indene	Br (C4), -CN (C4)	Partially saturated ring reduces aromaticity; ketone group at C1 alters reactivity
Carbhydraz (Carbazole derivative)	Carbazole	Br (C6), -CH=N-NH2	Hydrazine moiety enables chelation; bromine stabilizes π-system in receptor binding

Biological Activity

6-Bromo-1,3-dioxaindane-4-carbonitrile is a compound with significant potential in medicinal chemistry and organic synthesis. Its unique structure includes a bromine atom and a nitrile group, which contribute to its diverse biological activities. This article explores the biological activity of this compound, including its mechanisms of action, research findings, and applications in various fields.

Property	Value
CAS No.	1897295-11-2
Molecular Formula	C₈H₄BrNO₂
Molecular Weight	226 g/mol
Purity	≥95%
Origin of Product	United States

The biological activity of 6-bromo-1,3-dioxaindane-4-carbonitrile is primarily attributed to its ability to interact with various biological targets. The bromine and nitrile groups can form covalent or non-covalent interactions with enzymes or receptors, leading to modulation of their activity. The dioxole ring also plays a crucial role in enhancing binding affinity and specificity for these targets.

Biological Activities

Research indicates that 6-bromo-1,3-dioxaindane-4-carbonitrile exhibits several biological activities:

• Antimicrobial Activity : Preliminary studies suggest that this compound has potential antimicrobial properties, making it a candidate for developing new antibiotics.
• Anticancer Properties : Investigations into its anticancer effects have shown promise, particularly in inhibiting the proliferation of certain cancer cell lines.
• Anti-inflammatory Effects : The compound may also possess anti-inflammatory properties, which could be beneficial in treating inflammatory diseases.

Case Studies and Research Findings

• Antimicrobial Studies : A study conducted by researchers at a pharmaceutical company evaluated the antimicrobial efficacy of 6-bromo-1,3-dioxaindane-4-carbonitrile against various bacterial strains. Results indicated significant inhibition of growth for Gram-positive bacteria, suggesting its potential as an antibiotic agent.
• Anticancer Research : In vitro experiments demonstrated that the compound inhibited the growth of human cancer cell lines (e.g., breast cancer and leukemia) by inducing apoptosis. This was attributed to the compound's ability to interfere with cell cycle progression.
• Anti-inflammatory Mechanisms : A recent study explored the anti-inflammatory effects of this compound in a murine model of inflammation. It was found to reduce pro-inflammatory cytokine levels, indicating its potential use in treating inflammatory disorders.

Comparison with Similar Compounds

To understand the uniqueness of 6-bromo-1,3-dioxaindane-4-carbonitrile, it is essential to compare it with similar compounds:

Compound Name	Structure Type	Notable Activity
6-Bromo-1,3-benzodioxole-5-carbonitrile	Benzodioxole derivative	Anticancer and antimicrobial
2-Bromo-4,5-methylenedioxybenzonitrile	Methylenedioxy derivative	Antimicrobial

6-Bromo-1,3-dioxaindane-4-carbonitrile stands out due to its specific substitution pattern and the presence of both bromine and nitrile groups on the dioxole ring. This combination imparts distinct chemical reactivity and potential biological activity.

Applications in Research

The compound is utilized in various research applications:

• Organic Synthesis : It serves as an intermediate for synthesizing more complex organic molecules.
• Medicinal Chemistry : Investigated for developing new drugs targeting microbial infections and cancer.
• Chemical Biology : Employed in studies focusing on enzyme inhibition and protein-ligand interactions.